Cas no 1998690-27-9 ((2S)-2-acetamido-3-(pyrimidin-5-yl)propanoic acid)

• Product Name: (2S)-2-acetamido-3-(pyrimidin-5-yl)propanoic acid
• CAS No: 1998690-27-9
• MF: C₉H₁₁N₃O₃
• MW: 209.201941728592
• CID: 5686549
• PubChem ID: 165935296
• Update Time: 2023-09-17

(2S)-2-acetamido-3-(pyrimidin-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-acetamido-3-(pyrimidin-5-yl)propanoic acid
• 1998690-27-9
• EN300-2152225

• Inchi： 1S/C9H11N3O3/c1-6(13)12-8(9(14)15)2-7-3-10-5-11-4-7/h3-5,8H,2H2,1H3,(H,12,13)(H,14,15)/t8-/m0/s1
• InChI Key： VQVFMCKIGSWINU-QMMMGPOBSA-N
• SMILES： OC([C@H](CC1=CN=CN=C1)NC(C)=O)=O

Computed Properties

• Exact Mass: 209.08004122g/mol
• Monoisotopic Mass: 209.08004122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 92.2Ų